Cas no 5420-45-1 (Dodecanoicacid, 2-butoxy-1-methyl-2-oxoethyl ester)

• Product Name: Dodecanoicacid, 2-butoxy-1-methyl-2-oxoethyl ester
• CAS No: 5420-45-1
• MF: C₁₉H₃₆O₄
• MW: 328.486746788025
• CID: 387331
• PubChem ID: 222161
• Update Time: 2025-04-19

Dodecanoicacid, 2-butoxy-1-methyl-2-oxoethyl ester Chemical and Physical Properties

Names and Identifiers

• Dodecanoicacid, 2-butoxy-1-methyl-2-oxoethyl ester
• (1-butoxy-1-oxopropan-2-yl) dodecanoate
• 1-butoxy-1-oxopropan-2-yl dodecanoate
• 2-lauroyloxy-propionic acid butyl ester
• 2-Lauroyloxy-propionsaeure-butylester
• AC1L5BE5
• AC1Q5XH9
• AG-K-06698
• AR-1C2100
• CTK4J9976
• NSC7543
• O-Lauroyl-milchsaeure-butylester
• DTXSID10278470
• NSC-7543
• 5420-45-1
• dodecanoic acid 1-butoxycarbonyl-ethyl ester

• Inchi： 1S/C19H36O4/c1-4-6-8-9-10-11-12-13-14-15-18(20)23-17(3)19(21)22-16-7-5-2/h17H,4-16H2,1-3H3
• InChI Key： KPQUPLMSTJBRMC-UHFFFAOYSA-N
• SMILES： O(C(C)C(=O)OCCCC)C(CCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 328.26148
• Monoisotopic Mass: 328.26135963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 17
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6
• LogP: 5.18230